Cas no 426833-52-5 (dictyoglucosamine A)

• Product Name: dictyoglucosamine A
• CAS No: 426833-52-5
• MF: C₂₉H₅₃NO₈
• MW: 543.733030080795
• CID: 2071886
• PubChem ID: 10951680
• Update Time: 2025-04-21

dictyoglucosamine A Chemical and Physical Properties

Names and Identifiers

• dictyoglucosamine A
• 426833-52-5
• (2S,3R,4R,5S,6R)-3-Acetamido-2,5-dihydroxy-6-((propionyloxy)methyl)tetrahydro-2H-pyran-4-yl stearate

• Inchi： 1S/C29H53NO8/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(33)38-28-26(30-22(3)31)29(35)37-23(27(28)34)21-36-24(32)5-2/h23,26-29,34-35H,4-21H2,1-3H3,(H,30,31)
• InChI Key： JMBNBSZNQHQINZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OC1C(NC(=O)C)C(O)OC(COC(CC)=O)C1O)=O

Computed Properties

• Exact Mass: 543.37711765Da
• Monoisotopic Mass: 543.37711765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 23
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acylaminosugars